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Compound of Interest

Compound Name: Trimethylammonium chloride-15N

CAS No.: 108451-51-0

Cat. No.: B15571459

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethylammonium chloride-15N ([C₃H₁₀¹⁵N]Cl) is a stable isotope-labeled form of

trimethylammonium chloride, an organic compound classified as a quaternary ammonium salt.

The incorporation of the heavy isotope of nitrogen, ¹⁵N, makes it an invaluable tool in various

scientific disciplines, particularly in analytical and metabolic research. Its primary applications

lie in its use as an internal standard for quantitative mass spectrometry and as a probe in

nuclear magnetic resonance (NMR) spectroscopy studies. This guide provides a

comprehensive overview of its chemical properties, synthesis, and key applications, complete

with experimental protocols and data presentation.

Chemical and Physical Properties
The physicochemical properties of Trimethylammonium chloride-15N are nearly identical to

its unlabeled counterpart, with the principal difference being its molecular weight due to the

presence of the ¹⁵N isotope.
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Property Value Reference

Molecular Formula C₃H₁₀¹⁵NCl

Molecular Weight 96.58 g/mol

Appearance
White to slightly cream

crystalline powder
[1]

Melting Point 273-278 °C (decomposes) [2]

Solubility
Soluble in water and ethanol;

insoluble in ether.
[1]

pH 5 (100 g/L in H₂O at 20 °C) [2]

Hygroscopicity Hygroscopic [1]

Isotopic Purity Typically ≥98 atom % ¹⁵N

Synthesis of Trimethylammonium chloride-15N
The synthesis of Trimethylammonium chloride-15N is a straightforward acid-base reaction. It

involves the reaction of Trimethylamine-15N with hydrochloric acid. The ¹⁵N isotope is

introduced through the use of ¹⁵N-labeled trimethylamine as a starting material.

Proposed Synthetic Pathway
The synthesis can be represented by the following reaction:

(CH₃)₃¹⁵N + HCl → [(CH₃)₃¹⁵NH]⁺Cl⁻

A common method for the industrial production of unlabeled trimethylamine involves the

reaction of ammonia and methanol.[3] For the ¹⁵N-labeled version, ¹⁵N-ammonia would be

used as the starting material. The resulting Trimethylamine-15N is then reacted with

hydrochloric acid to yield the final product.[4][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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